Cas no 89023-02-9 (2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)-)

2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)- structure
89023-02-9 structure
Product name:2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)-
CAS No:89023-02-9
MF:C17H15NO5
MW:313.304704904556
CID:615605
PubChem ID:71321517

2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-ethoxyphenyl)-, 4-nitrophenyl ester, (E)-
    • (4-nitrophenyl) 3-(4-ethoxyphenyl)prop-2-enoate
    • 4-Nitrophenyl 3-(4-ethoxyphenyl)prop-2-enoate
    • DTXSID00751323
    • 89023-02-9
    • Inchi: InChI=1S/C17H15NO5/c1-2-22-15-8-3-13(4-9-15)5-12-17(19)23-16-10-6-14(7-11-16)18(20)21/h3-12H,2H2,1H3
    • InChI Key: XCCXWFSXYRHGEX-UHFFFAOYSA-N
    • SMILES: CCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 313.09502258g/mol
  • Monoisotopic Mass: 313.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 81.4Ų
  • XLogP3: 3.9

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